Cas no 1804204-91-8 (Methyl 2-bromo-4-(2-oxopropyl)phenylacetate)

• Product Name: Methyl 2-bromo-4-(2-oxopropyl)phenylacetate
• CAS No: 1804204-91-8
• MF: C₁₂H₁₃BrO₃
• MW: 285.133823156357
• CID: 4971443
• Update Time: 2025-08-02

Methyl 2-bromo-4-(2-oxopropyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4-(2-oxopropyl)phenylacetate

• Inchi： 1S/C12H13BrO3/c1-8(14)5-9-3-4-10(11(13)6-9)7-12(15)16-2/h3-4,6H,5,7H2,1-2H3
• InChI Key： HIDDHRPGTNBZIL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CC(=O)OC)CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 2
• Topological Polar Surface Area: 43.4

Additional information on Methyl 2-bromo-4-(2-oxopropyl)phenylacetate

Methyl 2-bromo-4-(2-oxopropyl)phenylacetate (CAS No. 1804204-91-8): An Overview

Methyl 2-bromo-4-(2-oxopropyl)phenylacetate (CAS No. 1804204-91-8) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which includes a bromo substituent, an acetate ester, and a ketone functional group. These features make it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The chemical structure of Methyl 2-bromo-4-(2-oxopropyl)phenylacetate consists of a phenyl ring with a bromo substituent at the 2-position and an acetate ester at the 4-position. The presence of the ketone group at the 2-oxopropyl side chain adds to its reactivity and potential for further derivatization. This combination of functional groups provides a rich platform for synthetic transformations, making it an attractive starting material for researchers and chemists.

Recent studies have highlighted the importance of Methyl 2-bromo-4-(2-oxopropyl)phenylacetate in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the use of this compound as a key intermediate in the synthesis of potent inhibitors for specific enzymes involved in cancer pathways. The bromo substituent was found to enhance the binding affinity of the final drug molecules, leading to improved therapeutic efficacy.

In addition to its applications in medicinal chemistry, Methyl 2-bromo-4-(2-oxopropyl)phenylacetate has also been investigated for its potential in materials science. A research group at the University of California, Berkeley, reported in Advanced Materials that this compound can be used as a precursor for the synthesis of advanced polymers with unique optical and electronic properties. The ketone group facilitates cross-linking reactions, while the bromo substituent allows for controlled polymerization processes.

The synthesis of Methyl 2-bromo-4-(2-oxopropyl)phenylacetate typically involves several steps, including bromination, esterification, and ketone formation. One common synthetic route involves starting from 4-acetylbenzoic acid, which undergoes bromination to form 2-bromo-4-acetylbenzoic acid. This intermediate is then esterified to produce the final product. The reaction conditions and choice of reagents are critical for achieving high yields and purity.

From a safety perspective, handling Methyl 2-bromo-4-(2-oxopropyl)phenylacetate requires adherence to standard laboratory safety protocols. The compound should be stored in a cool, dry place away from incompatible materials. Personal protective equipment (PPE), such as gloves and goggles, should be worn during handling to minimize exposure risks.

In conclusion, Methyl 2-bromo-4-(2-oxopropyl)phenylacetate (CAS No. 1804204-91-8) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure makes it an invaluable intermediate in organic synthesis, medicinal chemistry, and materials science. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in these fields.